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Compound of Interest

Compound Name: Decanoic acid, 6-hydroxy-

Cat. No.: B15124926 Get Quote

This guide provides detailed procedures for the proper disposal of 6-hydroxydecanoic acid,

ensuring the safety of laboratory personnel and compliance with environmental regulations.

The following information is synthesized from safety data sheets for similar compounds,

including decanoic acid and other hydroxydecanoic acid isomers, to provide the most relevant

guidance in the absence of a specific safety data sheet for the 6-hydroxy- isomer.

Hazard and Safety Information
Based on data for analogous compounds, 6-hydroxydecanoic acid is anticipated to be a skin

and eye irritant.[1] It is crucial to handle this chemical with appropriate personal protective

equipment and to be aware of its potential hazards.

Property Data

GHS Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335), Harmful to aquatic life with long

lasting effects (H412).[1]

Physical State Solid, white crystals.[1][2]

Solubility
Insoluble in water. Soluble in most organic

solvents and dilute nitric acid.[1][2]

Incompatibilities
Strong oxidizing agents, bases, and reducing

agents.[2][3][4]
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Experimental Protocol: Spill Management
In the event of a spill, follow these steps to ensure safe cleanup and containment:

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood to

minimize inhalation of any dust or vapors.[1][2]

Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves, and a

lab coat.[3][4]

Contain the Spill: For a solid spill, carefully sweep up the material to avoid creating dust and

place it into a suitable, labeled container for disposal.[3]

Decontaminate the Area: After the material has been collected, wipe down the spill area with

an appropriate solvent and then wash with soap and water.

Dispose of Cleanup Materials: All contaminated materials, including paper towels and wipes,

should be placed in the same hazardous waste container as the spilled chemical.

Step-by-Step Disposal Procedure
Waste Collection:

Collect all waste containing 6-hydroxydecanoic acid, including unused product,

contaminated consumables (e.g., weigh boats, pipette tips), and spill cleanup materials, in

a designated, compatible, and clearly labeled waste container.

The container should be made of a material compatible with organic acids.

Do not mix with incompatible waste streams such as bases, strong oxidizing agents, or

reducing agents.[2][4]

Waste Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2][3]
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Follow your institution's guidelines for the storage of organic acid waste. This may require

storage in a flammable storage cabinet.[5]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "6-

Hydroxydecanoic Acid," and any other identifiers required by your institution's

environmental health and safety (EHS) department.

Disposal:

Arrange for pickup and disposal of the hazardous waste through your institution's EHS

department. Do not dispose of 6-hydroxydecanoic acid down the drain or in the regular

trash.[6] Disposal must be in accordance with all applicable local, state, and federal

regulations.[6]
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Caption: Disposal workflow for 6-hydroxydecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Decanoic Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

2. archpdfs.lps.org [archpdfs.lps.org]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

5. nipissingu.ca [nipissingu.ca]

6. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Safe Disposal of 6-Hydroxydecanoic Acid in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15124926#decanoic-acid-6-hydroxy-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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